1-[(4-tert-butylcyclohexyl)oxy]-3-(1-piperidinyl)-2-propanol hydrochloride

• IUPAC Name: 1-(4-tert-butylcyclohexyl)oxy-3-piperidin-1-ylpropan-2-ol;hydrochloride
• InChI: InChI=1S/C18H35NO2.ClH/c1-18(2,3)15-7-9-17(10-8-15)21-14-16(20)13-19-11-5-4-6-12-19;/h15-17,20H,4-14H2,1-3H3;1H
• InChI Key: UWFHEKXILYIYIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC(CC1)OCC(CN2CCCCC2)O.Cl
• Molecular Formula: C18H36ClNO2
• Molecular Weight: 333.9 g/mol

Description

The compound “1-[(4-tert-butylcyclohexyl)oxy]-3-(1-piperidinyl)-2-propanol hydrochloride” is a complex organic molecule. It contains a piperidine ring, which is a common structure in many pharmaceuticals and natural products. The tert-butylcyclohexyl group could potentially contribute to the lipophilicity of the compound, which might affect its absorption and distribution in the body.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These techniques can provide information about the connectivity of atoms in the molecule, the presence of functional groups, and the three-dimensional arrangement of atoms.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the functional groups present in the molecule. For example, the hydroxyl group (-OH) is a common site of reactivity in organic molecules.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system with which it interacts. Without specific information about this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it is handled and used. Without specific information about this compound, it’s difficult to provide a detailed safety assessment.

Future Directions

The future research directions for this compound would likely depend on its biological activity and potential applications. For example, if it shows promising activity in preliminary studies, it might be further optimized and studied in more detail.